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  3. N-[1-(5-{[2-(2,5-dimethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-1,3-benzodioxole-5-carboxamide
N-[1-(5-{[2-(2,5-dimethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-1,3-benzodioxole-5-carboxamide N-[1-(5-{[2-(2,5-dimethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-1,3-benzodioxole-5-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0924443
InChI: InChI=1S/C25H29N5O4S/c1-14(2)22(27-24(32)17-8-9-19-20(11-17)34-13-33-19)23-28-29-25(30(23)5)35-12-21(31)26-18-10-15(3)6-7-16(18)4/h6-11,14,22H,12-13H2,1-5H3,(H,26,31)(H,27,32)
SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)C(C(C)C)NC(=O)C3=CC4=C(C=C3)OCO4
Molecular Formula: C25H29N5O4S
Molecular Weight: 495.6 g/mol

N-[1-(5-{[2-(2,5-dimethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-1,3-benzodioxole-5-carboxamide

CAS No.:

Cat. No.: VC0924443

Molecular Formula: C25H29N5O4S

Molecular Weight: 495.6 g/mol

* For research use only. Not for human or veterinary use.

N-[1-(5-{[2-(2,5-dimethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-1,3-benzodioxole-5-carboxamide -

Specification

Molecular Formula C25H29N5O4S
Molecular Weight 495.6 g/mol
IUPAC Name N-[1-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]-2-methylpropyl]-1,3-benzodioxole-5-carboxamide
Standard InChI InChI=1S/C25H29N5O4S/c1-14(2)22(27-24(32)17-8-9-19-20(11-17)34-13-33-19)23-28-29-25(30(23)5)35-12-21(31)26-18-10-15(3)6-7-16(18)4/h6-11,14,22H,12-13H2,1-5H3,(H,26,31)(H,27,32)
Standard InChI Key IYUNXAHICQUMBQ-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)C(C(C)C)NC(=O)C3=CC4=C(C=C3)OCO4
Canonical SMILES CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)C(C(C)C)NC(=O)C3=CC4=C(C=C3)OCO4

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